Cas no 2229464-66-6 (1-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229464-66-6
• MF: C₁₄H₁₇NS
• MW: 231.35648226738
• CID: 6524848
• PubChem ID: 165706455
• Update Time: 2025-06-09

1-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine
• [1-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1802778
• 2229464-66-6

• Inchi： 1S/C14H17NS/c1-13(2)8-14(13,9-15)12-7-10-5-3-4-6-11(10)16-12/h3-7H,8-9,15H2,1-2H3
• InChI Key： AIGZECXQIJHSPL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 231.10817072g/mol
• Monoisotopic Mass: 231.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine

Recent Advances in the Study of 1-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2229464-66-6)

The compound 1-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2229464-66-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's role as a novel modulator of serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. Its distinct cyclopropylmethanamine moiety and benzothiophene core contribute to its high affinity and selectivity for these receptors, making it a promising candidate for the treatment of neuropsychiatric disorders such as depression, anxiety, and schizophrenia. Preliminary in vitro and in vivo studies have demonstrated its efficacy in modulating serotoninergic signaling pathways with minimal off-target effects.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 1-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine. A study published in the Journal of Medicinal Chemistry (2023) described a streamlined synthetic route that reduces the number of steps and improves overall efficiency. The key innovation involved the use of a palladium-catalyzed cross-coupling reaction to construct the benzothiophene ring, followed by a stereoselective cyclopropanation to introduce the dimethylcyclopropylmethanamine moiety. This approach has significantly enhanced the scalability of the compound for further preclinical and clinical studies.

Pharmacokinetic studies have also shed light on the compound's favorable absorption, distribution, metabolism, and excretion (ADME) profile. Its moderate lipophilicity and balanced solubility contribute to good oral bioavailability, while its metabolic stability in liver microsomes suggests a reduced risk of drug-drug interactions. These properties position it as a viable candidate for further development as an oral therapeutic agent.

Looking ahead, ongoing research is exploring the compound's potential applications beyond neuropsychiatric disorders. Early-stage investigations have indicated its utility in pain management and neurodegenerative diseases, owing to its ability to modulate neuroinflammatory pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials in the coming years.

In conclusion, 1-(1-benzothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2229464-66-6) represents a promising scaffold for the development of next-generation therapeutics targeting serotonin receptors. Its unique pharmacological profile, coupled with recent advancements in synthesis and pharmacokinetics, underscores its potential to address unmet medical needs in neuropsychiatry and beyond. Future research should focus on elucidating its mechanism of action in greater detail and evaluating its safety and efficacy in human trials.